Cas no 2680816-69-5 (tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2680816-69-5
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5635403
• PubChem ID: 165941092
• Update Time: 2025-08-04

tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680816-69-5
• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• EN300-28294116
• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-1,4-dimethyl-1H-pyrrole-2-carboxylate
• 1,1-Dimethylethyl 4-cyano-3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-1H-pyrrole-2-carboxylate
• tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C16H23N3O4/c1-15(2,3)22-13(20)12-11(10(8-17)9-19(12)7)18-14(21)23-16(4,5)6/h9H,1-7H3,(H,18,21)
• InChI Key： YQAMTGLFKHKHET-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C(C#N)=CN1C)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate

tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate

The compound tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2680816-69-5) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a pyrrole ring substituted with various functional groups, making it a valuable intermediate in the synthesis of bioactive molecules.

The structure of this compound features a pyrrole ring system, which is a five-membered aromatic heterocycle containing one nitrogen atom. The substituents on the pyrrole ring include a tert-butoxycarbonyl (Boc) group, a cyano group, and a methyl group. These substituents are strategically positioned to influence the compound's chemical reactivity and biological activity. The Boc group, in particular, serves as a protecting group for the amino functionality, which is crucial during multi-step synthesis processes.

Recent studies have highlighted the importance of such compounds in the development of bioactive agents. For instance, researchers have explored the potential of this compound as an intermediate in the synthesis of peptide-based drugs. The presence of the cyano group and the Boc-protected amino group makes it an ideal candidate for further functionalization, enabling the creation of diverse bioactive molecules with tailored properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including multi-component reactions and step-wise synthesis. One notable approach involves the use of a Boc protection strategy to control the reactivity of the amino group during intermediate steps. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The application of this compound extends beyond traditional pharmaceuticals. It has also been investigated for its potential in agricultural chemistry, where it may serve as an active ingredient in pesticides or herbicides. The cyano group, known for its ability to participate in various chemical transformations, plays a pivotal role in these applications.

Moreover, advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies have revealed that this compound exhibits promising interactions with key biological targets, such as enzymes and receptors. These findings have further underscored its potential as a lead compound in drug discovery programs.

In conclusion, tert-butyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate is a versatile compound with wide-ranging applications in modern chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals and related fields. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.